Cas no 93467-56-2 (2-(3,4-Dichlorophenyl)acetaldehyde)

• Product name: 2-(3,4-Dichlorophenyl)acetaldehyde
• CAS No: 93467-56-2
• MF: C₈H₆Cl₂O
• MW: 189.038640499115
• MDL: MFCD02261741
• CID: 999795
• PubChem ID: 11171470

2-(3,4-Dichlorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)acetaldehyde
• (3,4-DICHLOROPHENYL)ACETALDEHYDE
• (3,4-dichloro-phenyl)acetaldehyde
• AS-30757
• DTXSID40457559
• AKOS011895894
• CS-0268792
• FT-0776041
• (7-BROMO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ACETICACID
• EN300-1236626
• 93467-56-2
• SCHEMBL1780435

• MDL： MFCD02261741
• Inchi： InChI=1S/C8H6Cl2O/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,4-5H,3H2
• InChI Key： IGCIXTSHNCIYBP-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1CC=O)Cl)Cl

Computed Properties

• Exact Mass: 187.9795702g/mol
• Monoisotopic Mass: 187.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3

Experimental Properties

• PSA: 17.07000
• LogP: 2.73480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes